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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

Technical Support Center: Solvent Violet 13
This guide provides researchers, scientists, and drug development professionals with

comprehensive information for the effective removal of Solvent Violet 13 from laboratory

equipment.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Violet 13 and why is it difficult to clean?

A1: Solvent Violet 13, also known as C.I. 60725 and D&C Violet No. 2, is a synthetic

anthraquinone dye.[1] Its deep violet color and chemical properties make it a persistent stain

on lab equipment. It is insoluble in water but soluble in various organic solvents such as

acetone, toluene, benzene, xylene, and dimethylformamide (DMF), which is key to its removal.

[1][2][3][4]

Q2: What are the primary safety precautions when working with Solvent Violet 13?

A2: When handling Solvent Violet 13, it is crucial to work in a well-ventilated area or under a

chemical fume hood to minimize inhalation of its dust.[5] Always wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.[5][6] Avoid direct contact with skin and eyes, as the compound may cause an allergic skin

reaction.[6]

Q3: Can I use standard laboratory detergents to remove Solvent Violet 13?
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A3: While laboratory-grade detergents like Liquinox or Alconox are a good first step for general

cleaning, they are often insufficient on their own for complete removal of Solvent Violet 13 due

to its poor water solubility.[7] An organic solvent rinse is typically necessary to remove stubborn

residues.

Q4: Which solvents are most effective for cleaning Solvent Violet 13?

A4: Solvents in which Solvent Violet 13 is soluble are the most effective. These include

acetone, ethanol, toluene, benzene, xylene, and chlorobenzene.[1][3][8] For routine cleaning,

acetone or ethanol are often preferred due to their effectiveness and relatively lower toxicity

compared to other options.

Q5: How should I dispose of waste generated from the cleaning process?

A5: All solvent waste, including the initial solvent rinses used to clean the glassware, must be

collected in a designated and properly labeled hazardous waste container.[9][10] Do not

dispose of solvents down the sink.[10] The first rinse of heavily contaminated glassware should

always be treated as hazardous waste.[9]

Troubleshooting Guide
This guide addresses specific issues you may encounter while trying to remove Solvent Violet
13 from your lab equipment.
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Problem Possible Cause(s) Suggested Solution(s)

A visible violet film remains

after washing with detergent.

The dye is not soluble in the

aqueous detergent solution.

Follow the detergent wash with

a thorough rinse using an

appropriate organic solvent

like acetone or ethanol.[7]

Specks of solid dye are stuck

to the glass surface.

The dye has dried and

adhered strongly to the

equipment.

Soak the equipment in a bath

of a suitable organic solvent

(e.g., acetone) for 30-60

minutes before attempting to

scrub. For very stubborn

stains, overnight soaking may

be necessary.[7]

A hazy or greasy residue is

present after solvent cleaning.

The solvent used was not

sufficient to fully dissolve the

dye, or an incompatible solvent

was used.

Repeat the cleaning process

with a fresh, clean volume of a

recommended solvent. Ensure

the solvent is high-purity.

Follow with a final rinse of

deionized water to check for

uniform wetting, which

indicates a clean surface.[11]

The violet color reappears

when the equipment dries.

Trace amounts of the dye were

not fully removed and are now

more visible.

Perform a more intensive

cleaning protocol. This may

involve using a different

solvent, a warm solvent bath

(with appropriate safety

precautions), or gentle

mechanical scrubbing with a

non-abrasive brush.

Experimental Protocols
Protocol 1: Standard Cleaning Procedure for Glassware
This protocol is suitable for routine cleaning of glassware with light to moderate Solvent Violet
13 contamination.
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Initial Rinse: Rinse the glassware with a small amount of an appropriate organic solvent

(e.g., acetone or ethanol) to remove the bulk of the dye.[12] Collect this initial rinse in a

designated hazardous waste container.[9]

Detergent Wash: Wash the glassware thoroughly with a laboratory-grade detergent solution

and warm water.[7] Use a non-abrasive brush to scrub all surfaces.

Tap Water Rinse: Rinse the glassware multiple times with tap water to remove all traces of

detergent.

Solvent Rinse: Perform a final rinse with acetone or ethanol to remove any residual dye.

Final Rinse: Rinse the glassware 3-4 times with deionized water.[7]

Drying: Allow the glassware to air dry completely or place it in a drying oven at a temperature

not exceeding 110°C.[11] The glassware is considered clean if water sheets evenly across

the surface without beading.[11]

Protocol 2: Intensive Cleaning for Stubborn Stains
This protocol is designed for equipment with heavy or dried-on Solvent Violet 13 residues.

Pre-soak in Solvent: Fully immerse the contaminated equipment in a covered container of a

suitable solvent like acetone or toluene. Allow it to soak for at least one hour; for severe

stains, soak overnight.[7]

Mechanical Removal: Wearing appropriate gloves, use a soft brush or a policeman to gently

dislodge any remaining solid particles while the equipment is still in the solvent bath.

Detergent Wash: Remove the item from the solvent bath, allowing excess solvent to drain

back into the bath. Wash the equipment thoroughly with a laboratory-grade detergent and

warm water.

Rinsing: Rinse thoroughly with tap water, followed by a final rinse with a clean portion of

acetone or ethanol.

Deionized Water Rinse: Rinse the glassware at least three times with deionized water.
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Drying and Inspection: Air dry or oven dry the equipment. Inspect for any remaining color or

residue. If stains persist, repeat the soaking step with a fresh solvent.

Quantitative Data Summary
The solubility of Solvent Violet 13 is a critical factor in selecting an appropriate cleaning agent.

The following table summarizes its solubility in common laboratory liquids.

Solvent/Liquid Solubility Source(s)

Water Insoluble [1][2][4][8]

Acetone Soluble [1][2][4]

Ethanol Moderately Soluble [2]

Toluene Soluble [1][4]

Benzene Soluble [1][3][8]

Xylene Soluble [3][8]

Chlorobenzene Soluble [3][8]

Dimethylformamide (DMF) Soluble [3][8]

Visual Workflows
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Caption: Troubleshooting logic for removing Solvent Violet 13 stains.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1664779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Waste Collection

Waste Container

Start: Contaminated Glassware

1. Initial Solvent Rinse

Collect Rinse

2. Detergent Wash

3. Tap Water Rinse

4. Final Solvent Rinse

5. Deionized Water Rinse

6. Dry & Inspect

End: Clean Glassware

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1664779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1664779?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Solvent_Violet_13
https://www.guidechem.com/encyclopedia/solvent-violet-13-dic773.html
https://www.finelandchem.com/solvent-violet-13/
http://www.foodcolourworld.com/solvent-violet-13.html
https://www.cncolorchem.com/upLoad/file/20170317/14897151681053800.pdf
https://www.echemi.com/sds/solventviolet13-pid_Rock26530.html
https://www.labmanager.com/how-to-clean-laboratory-glassware-20325
https://www.labmanager.com/how-to-clean-laboratory-glassware-20325
https://ranbarr.com/products/solvent-violet-13-violet-b/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.sigmaaldrich.com/TW/zh/technical-documents/protocol/chemistry-and-synthesis/reaction-design-and-optimization/cleaning-glassware
https://pipette.com/blog/cleaning-lab-glassware
https://www.benchchem.com/product/b1664779#removing-solvent-violet-13-from-lab-equipment
https://www.benchchem.com/product/b1664779#removing-solvent-violet-13-from-lab-equipment
https://www.benchchem.com/product/b1664779#removing-solvent-violet-13-from-lab-equipment
https://www.benchchem.com/product/b1664779#removing-solvent-violet-13-from-lab-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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